Cyclic ketones

Cyclic ketones, also known as lactones, are a class of organic compounds that feature a ketone functional group (a carbonyl group, C=O) in a ring structure. They play crucial roles in natural products and pharmaceuticals due to their unique chemical properties and structural diversity. The most common type of cyclic ketones is gamma-lactones, which have the general formula (R)-CH(R1)CH(O)-CH2-CH(R2), where R, R1, and R2 can be a variety of substituents including aliphatic or aromatic groups. Cyclic ketones exhibit various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. Their ring structure provides them with certain stability and structural rigidity, which can influence their binding modes to biological targets. In organic synthesis, cyclic ketones are often used as key intermediates for the construction of complex natural products or drug molecules. The unique chemistry of cyclic ketones makes them valuable in both academia and industry, offering opportunities for innovation in areas such as medicinal chemistry, polymer science, and materials research.